Cas no 21906-89-8 (2-(butylsulfonyl)-6-nitro-1,3-benzothiazole)

• Product Name: 2-(butylsulfonyl)-6-nitro-1,3-benzothiazole
• CAS No: 21906-89-8
• MF: C₁₁H₁₂N₂O₄S₂
• MW: 300.353980064392
• CID: 912111
• PubChem ID: 305660
• Update Time: 2025-04-19

2-(butylsulfonyl)-6-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(butylsulfonyl)-6-nitro-1,3-benzothiazole
• 2-butylsulfonyl-6-nitro-1,3-benzothiazole
• 2-(Butan-1-sulfonyl)-6-nitro-benzothiazol
• 2-(butane-1-sulfonyl)-6-nitro-benzothiazole
• AC1L77BK
• Benzothiazole, 2-(butylsulfonyl)-6-nitro-
• n-Butyl-6-nitrobenzothiazolyl-2-sulfone
• NSC202696
• NSC-202696
• DTXSID50308205
• DS-010493
• 21906-89-8

• Inchi： 1S/C11H12N2O4S2/c1-2-3-6-19(16,17)11-12-9-5-4-8(13(14)15)7-10(9)18-11/h4-5,7H,2-3,6H2,1H3
• InChI Key： UMUQMVREVLOMTE-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])(CCCC)(=O)=O

Computed Properties

• Exact Mass: 300.02396
• Monoisotopic Mass: 300.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.434
• Boiling Point: 475.5°C at 760 mmHg
• Flash Point: 241.4°C
• Refractive Index: 1.62
• PSA: 90.17
• LogP: 4.38230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles